Cas no 920036-30-2 (1H-Pyrazolo[3,4-b]pyridine-1-carboxylic acid,3-(bromomethyl)-6-fluoro-, 1,1-dimethylethyl ester)

• Product Name: 1H-Pyrazolo[3,4-b]pyridine-1-carboxylic acid,3-(bromomethyl)-6-fluoro-, 1,1-dimethylethyl ester
• CAS No: 920036-30-2
• MF: C₁₂H₁₃BrFN₃O₂
• MW: 330.152925252914
• MDL: MFCD13183728
• CID: 759072
• PubChem ID: 25132591
• Update Time: 2025-07-31

1H-Pyrazolo[3,4-b]pyridine-1-carboxylic acid,3-(bromomethyl)-6-fluoro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine-1-carboxylic acid,3-(bromomethyl)-6-fluoro-, 1,1-dimethylethyl ester
• JHGFMHKJAGYPEL-UHFFFAOYSA-N
• tert-butyl3-(bromomethyl)-6-fluoro-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
• 1h-pyrazolo[3,4-b]pyridine-1-carboxylic acid,3-(bromomethyl)-6-fluoro-,1,1-dimethylethyl ester
• SCHEMBL3099665
• 920036-30-2
• tert-butyl 3-(bromomethyl)-6-fluoro-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
• TERT-BUTYL3-(BROMOMETHYL)-6-FLUOROPYRAZOLO[3,4-B]PYRIDINE-1-CARBOXYLATE
• 1-Boc-3-(bromomethyl)-6-fluoro-1H-pyrazolo[3,4-b]pyridine
• tert-butyl 3-(bromomethyl)-6-fluoropyrazolo[3,4-b]pyridine-1-carboxylate

• MDL： MFCD13183728
• Inchi： 1S/C12H13BrFN3O2/c1-12(2,3)19-11(18)17-10-7(8(6-13)16-17)4-5-9(14)15-10/h4-5H,6H2,1-3H3
• InChI Key： JHGFMHKJAGYPEL-UHFFFAOYSA-N
• SMILES： BrCC1C2=CC=C(N=C2N(C(=O)OC(C)(C)C)N=1)F

Computed Properties

• Exact Mass: 329.01752g/mol
• Monoisotopic Mass: 329.01752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines